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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of ammophos,

encompassing both Monoammonium Phosphate (MAP) and Diammonium Phosphate (DAP), in

the formulation of hydroponic nutrient solutions for research applications. This document

outlines detailed protocols for solution preparation, quantitative data for precise formulation,

and visual representations of relevant plant signaling pathways.

Introduction to Ammophos in Hydroponics
Ammophos, a common agricultural fertilizer, serves as a readily available source of both

nitrogen (in the form of ammonium, NH₄⁺) and phosphorus (in the form of phosphate, H₂PO₄⁻

or HPO₄²⁻) for plant nutrition. In hydroponic systems, where nutrient availability is entirely

dependent on the supplied solution, the use of ammophos requires careful consideration due

to its significant impact on the solution's pH and its interactions with other nutrients.

Monoammonium phosphate (MAP; NH₄H₂PO₄) and Diammonium phosphate (DAP;

(NH₄)₂HPO₄) are the two primary forms of ammophos. Both are highly water-soluble, making

them suitable for hydroponic applications.[1][2] However, the ammonium component can lead

to a rapid decrease in the pH of the nutrient solution as plants uptake the ammonium ions and

release protons (H⁺) to maintain charge balance.[3][4][5][6] This necessitates diligent pH

monitoring and management.
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Quantitative Data for Nutrient Solution Formulation
The following tables provide reference concentrations for incorporating Monoammonium

Phosphate (MAP) and Diammonium Phosphate (DAP) into hydroponic nutrient solutions.

These values are starting points and may require optimization based on the specific plant

species, growth stage, and environmental conditions.

Table 1: Nutrient Contributions of MAP and DAP

Compound Formula % Nitrogen (N)
% Phosphorus
(P)

% P₂O₅

Monoammonium

Phosphate

(MAP)

NH₄H₂PO₄ ~11-12% ~26-27% ~61%

Diammonium

Phosphate

(DAP)

(NH₄)₂HPO₄ ~18-21% ~20-23% ~46-53%

Table 2: Example Nutrient Solution Formulations Incorporating Ammophos (Concentrations in

mg/L)
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Nutrient Source
General Leafy
Greens Recipe[7]

Tomato Recipe[7]
Fruiting Vegetables
Recipe[8]

Calcium Nitrate 1260 1216 900 (90g/100L)

Potassium Nitrate - 395 150 (15g/100L)

Potassium Sulfate 250 393 620 (62g/100L)

Monoammonium

Phosphate (MAP)
- - 100 (10g/100L)

Potassium

Dihydrogen

Phosphate

350 208 130 (13g/100L)

Diammonium

Phosphate (DAP)
- 600 -

Magnesium Sulfate 537 466 530 (53g/100L)

Ammonium Sulfate 237 - -

Urea - 427 -

Table 3: Calculated Nitrogen and Phosphorus contribution from Ammophos in Example

Recipes (ppm)

Recipe
Ammophos
Type

Ammophos
(mg/L)

Approx. N
from
Ammophos
(ppm)

Approx. P from
Ammophos
(ppm)

Tomato Recipe DAP 600 108 - 126 120 - 138

Fruiting

Vegetables

Recipe

MAP 100 11 - 12 26 - 27
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Preparation of Stock Solutions
Due to the high concentration of phosphates in ammophos, it is crucial to prepare

concentrated stock solutions in a two-part (A and B) format to prevent the precipitation of

insoluble salts like calcium phosphate and magnesium phosphate.[9][10][11][12][13]

Stock Solution A (Calcium and Nitrogen):

Fill a container with 80% of the final volume of deionized or reverse osmosis water.

Dissolve Calcium Nitrate (Ca(NO₃)₂) completely.

Add any chelated micronutrients (e.g., Iron-EDTA).

Bring the solution to the final volume with water and mix thoroughly.

Stock Solution B (Phosphates, Sulfates, and other Macronutrients):

Fill a separate container with 80% of the final volume of deionized or reverse osmosis water.

Dissolve Magnesium Sulfate (MgSO₄) and Potassium Sulfate (K₂SO₄) completely.

Dissolve Monoammonium Phosphate (MAP) or Diammonium Phosphate (DAP) thoroughly.

Add other potassium and nitrogen sources like Potassium Nitrate (KNO₃) or Potassium

Dihydrogen Phosphate (KH₂PO₄).

Add remaining micronutrients.

Bring the solution to the final volume with water and mix thoroughly.

Preparation of Final Nutrient Solution
Fill the main reservoir with the total required volume of water.

Add the calculated volume of Stock Solution A to the reservoir and mix well.

Add the calculated volume of Stock Solution B to the reservoir and mix well. Never mix

concentrated Stock A and Stock B directly together.
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Adjust the pH of the final solution to the desired range (typically 5.5-6.5 for most plants)

using pH up (e.g., potassium hydroxide) or pH down (e.g., phosphoric acid or nitric acid)

solutions.[14][15]

Measure the Electrical Conductivity (EC) to ensure the total dissolved solids are within the

target range for the specific crop.

Monitoring and Maintenance
pH: Monitor the pH of the nutrient solution daily. The use of ammophos will likely cause a

drop in pH.[3][4][5][6] Adjust as necessary. The ideal nitrate to ammonium ratio can help

stabilize pH; a common starting point for many plants is around 85-95% nitrate-N and 5-15%

ammonium-N.[4][16]

EC: Monitor the EC daily to track nutrient uptake by the plants. Replenish the nutrient

solution as the EC decreases.

Solution Replacement: Completely replace the nutrient solution every 1-2 weeks to prevent

the buildup of unused ions and potential pathogens.

Visualization of Signaling Pathways and Workflows
Experimental Workflow for Nutrient Solution Preparation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://growwise-en.techinfus.com/ammofos-instrukciya.html
https://www.quora.com/How-do-you-keep-magnesium-sulfate-and-ammonium-phosphate-in-one-liquid-hydroponic-fertilizer-solution
https://www.benchchem.com/product/b1173432?utm_src=pdf-body
https://journals.ashs.org/view/journals/hortsci/60/9/article-p1555.xml
https://scienceinhydroponics.com/2017/03/nitrate-ammonium-and-ph-in-hydroponics.html
https://pubmed.ncbi.nlm.nih.gov/11542244/
https://www.youtube.com/watch?v=7UveA3mLUM0
https://scienceinhydroponics.com/2017/03/nitrate-ammonium-and-ph-in-hydroponics.html
https://www.cannagardening.com/articles/how-ammonium-nitrate-ratio-affects-your-plants
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Final Nutrient Solution
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Add Stock A to Reservoir

Stock A

Start Fill Tank B with 80% Water Dissolve Sulfates (Mg & K) Dissolve Ammophos (MAP/DAP) Add Other Nutrients

Top up Tank B to Final Volume
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Fill Reservoir with Water Mix Thoroughly Mix Thoroughly Adjust pH (5.5-6.5) Measure EC Ready for Use
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Caption: Experimental workflow for preparing ammophos-based hydroponic nutrient solutions.

Ammonium (NH₄⁺) Sensing and Signaling Pathway in
Plant Roots
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Caption: Simplified overview of the ammonium sensing and signaling pathway in plant roots.

Phosphate (Pi) Starvation Response Signaling Pathway
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Caption: Key components of the phosphate starvation response signaling pathway in plants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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